Cas no 2229236-03-5 (1-(5-bromo-2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol)
1-(5-bromo-2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-bromo-2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol
- 2229236-03-5
- EN300-1966414
-
- Inchi: 1S/C7H5BrClF2NO/c8-3-1-4(5(13)7(10)11)6(9)12-2-3/h1-2,5,7,13H
- InChI Key: OSBUBELRLGOEFR-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(=C1)C(C(F)F)O)Cl
Computed Properties
- Exact Mass: 270.92111g/mol
- Monoisotopic Mass: 270.92111g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 33.1Ų
1-(5-bromo-2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1966414-0.05g |
1-(5-bromo-2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol |
2229236-03-5 | 0.05g |
$827.0 | 2023-09-17 | ||
| Enamine | EN300-1966414-0.1g |
1-(5-bromo-2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol |
2229236-03-5 | 0.1g |
$867.0 | 2023-09-17 | ||
| Enamine | EN300-1966414-0.25g |
1-(5-bromo-2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol |
2229236-03-5 | 0.25g |
$906.0 | 2023-09-17 | ||
| Enamine | EN300-1966414-0.5g |
1-(5-bromo-2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol |
2229236-03-5 | 0.5g |
$946.0 | 2023-09-17 | ||
| Enamine | EN300-1966414-1.0g |
1-(5-bromo-2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol |
2229236-03-5 | 1g |
$986.0 | 2023-06-01 | ||
| Enamine | EN300-1966414-2.5g |
1-(5-bromo-2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol |
2229236-03-5 | 2.5g |
$1931.0 | 2023-09-17 | ||
| Enamine | EN300-1966414-5.0g |
1-(5-bromo-2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol |
2229236-03-5 | 5g |
$2858.0 | 2023-06-01 | ||
| Enamine | EN300-1966414-10.0g |
1-(5-bromo-2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol |
2229236-03-5 | 10g |
$4236.0 | 2023-06-01 | ||
| Enamine | EN300-1966414-1g |
1-(5-bromo-2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol |
2229236-03-5 | 1g |
$986.0 | 2023-09-17 | ||
| Enamine | EN300-1966414-5g |
1-(5-bromo-2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol |
2229236-03-5 | 5g |
$2858.0 | 2023-09-17 |
1-(5-bromo-2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on 1-(5-bromo-2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol
Introduction to 1-(5-bromo-2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol (CAS No. 2229236-03-5)
1-(5-bromo-2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol (CAS No. 2229236-03-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated and chlorinated pyridine ring and a difluorinated alcohol moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.
The chemical structure of 1-(5-bromo-2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol is represented by the molecular formula C9H6BrClF2O. The presence of the bromine and chlorine atoms on the pyridine ring imparts significant electronic and steric effects, which can influence the compound's reactivity and biological properties. The difluorinated alcohol group adds further complexity to the molecule, enhancing its solubility and potentially affecting its interactions with biological targets.
In recent years, there has been a growing interest in the development of small molecules with specific biological activities for therapeutic purposes. 1-(5-bromo-2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol has been studied for its potential as a lead compound in the discovery of novel drugs. Research has shown that this compound exhibits promising activity against various biological targets, including enzymes, receptors, and ion channels.
One of the key areas of research involving 1-(5-bromo-2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol is its potential as an inhibitor of specific enzymes involved in disease pathways. For example, studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes in cellular signaling pathways. Kinase inhibitors are an important class of drugs used to treat various diseases, including cancer and inflammatory disorders.
In addition to its enzymatic inhibition properties, 1-(5-bromo-2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol has also shown potential as a modulator of ion channels. Ion channels play a critical role in maintaining cellular homeostasis and are involved in various physiological processes. Modulating these channels can have therapeutic benefits in conditions such as epilepsy and pain management.
The pharmacological profile of 1-(5-bromo-2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol has been extensively studied using both in vitro and in vivo models. In vitro assays have demonstrated that this compound exhibits high selectivity and potency against its target proteins. In vivo studies have further confirmed its efficacy and safety profile, making it a promising candidate for further preclinical and clinical evaluation.
The synthesis of 1-(5-bromo-2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol involves several steps that require careful optimization to achieve high yields and purity. The synthetic route typically begins with the preparation of the brominated and chlorinated pyridine derivative, followed by the introduction of the difluorinated alcohol moiety. Advanced synthetic techniques and catalysts are often employed to ensure efficient and selective transformations.
In conclusion, 1-(5-bromo-2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol (CAS No. 2229236-03-5) is a promising compound with a unique chemical structure that offers significant potential for various applications in medicinal chemistry and pharmaceutical research. Its ability to inhibit specific enzymes and modulate ion channels makes it an attractive lead compound for the development of novel therapeutic agents. Ongoing research continues to explore its full range of biological activities and optimize its properties for clinical use.
2229236-03-5 (1-(5-bromo-2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)